4,7-Dimethyl-6-propan-2-yl-2-propylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-6-propan-2-yl-2-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C15H21N5O2/c1-6-7-18-13(21)11-12(17(5)15(18)22)16-14-19(11)8-10(4)20(14)9(2)3/h8-9H,6-7H2,1-5H3
• InChI Key: RJAMYMSLQVFVDM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C=C(N3C(C)C)C)N(C1=O)C
• Molecular Formula: C15H21N5O2
• Molecular Weight: 303.36 g/mol

Description

4,7-Dimethyl-6-propan-2-yl-2-propylpurino[7,8-a]imidazole-1,3-dione, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. It has been widely used in scientific research for its ability to inhibit the effects of adenosine on the cardiovascular and nervous systems. In

Scientific Research Applications

Orthoamide Derivatives and Their Chemical Transformations Orthoamides and iminium salts derived from dimethylparabanic acid derivatives, including structures related to 4,7-Dimethyl-6-propan-2-yl-2-propylpurino[7,8-a]imidazole-1,3-dione, have been studied for their unique chemical transformations. These compounds undergo reactions such as thiolysis, methylation, and conversion into heterocyclic orthoamide derivatives, showcasing their versatility in organic synthesis (Kantlehner, Haug, & Bauer, 2012)

Inhibitors of Kinase Activity Research has identified compounds structurally similar to 4,7-Dimethyl-6-propan-2-yl-2-propylpurino[7,8-a]imidazole-1,3-dione as potent inhibitors of specific kinases, such as lck kinase. These inhibitors are crucial for understanding cellular signaling pathways and developing therapeutic agents. The modifications to the core structure, aiming to enhance activity, highlight the compound's potential in drug discovery (Snow et al., 2002).

Pharmacological Potential of Imidazolidine Derivatives A series of N-8-arylpiperazinylpropyl derivatives of imidazolidine-based structures, including those related to the compound of interest, have shown significant pharmacological potential. These derivatives exhibit potent 5-HT1A receptor ligand activity and have been evaluated for their anxiolytic-like and antidepressant activities in preclinical models, suggesting a promising area for therapeutic development (Zagórska et al., 2009).

Cytotoxic Activities of Carboxamide Derivatives Carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural features with 4,7-Dimethyl-6-propan-2-yl-2-propylpurino[7,8-a]imidazole-1,3-dione, have been tested for their cytotoxic activities against various cancer cell lines. These studies provide insights into the development of novel anticancer agents, demonstrating the compound's relevance in medicinal chemistry research (Deady et al., 2003).

Stereoselective Synthesis and Molecular Interaction Studies Research on the stereoselective synthesis of imidazoisoindole derivatives highlights the compound's role in studying molecular interactions and developing new synthetic methodologies. These studies contribute to the broader understanding of chemical reactivity and are essential for advancing organic chemistry (Katritzky et al., 2001).